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Compound of Interest

Compound Name: 4,5-Dihydrofuran-3-carboxylic acid

Cat. No.: B1296813 Get Quote

Essential Safety and Handling Guide for 4,5-
Dihydrofuran-3-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

4,5-Dihydrofuran-3-carboxylic acid (CAS No. 98021-62-6). Adherence to these procedures is

essential for ensuring laboratory safety and proper environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)
4,5-Dihydrofuran-3-carboxylic acid is classified with the following hazards:

Harmful if swallowed (H302)[1][2]

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize

exposure. The following table summarizes the recommended PPE for handling this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1296813?utm_src=pdf-interest
https://www.benchchem.com/product/b1296813?utm_src=pdf-body
https://www.benchchem.com/product/b1296813?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydrofuran-3-carboxylic-acid
https://www.chemicalbook.com/msds/4-5-dihydro-furan-3-carboxylic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydrofuran-3-carboxylic-acid
https://www.chemicalbook.com/msds/4-5-dihydro-furan-3-carboxylic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydrofuran-3-carboxylic-acid
https://www.chemicalbook.com/msds/4-5-dihydro-furan-3-carboxylic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydrofuran-3-carboxylic-acid
https://www.chemicalbook.com/msds/4-5-dihydro-furan-3-carboxylic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment
Justification & Best
Practices

Eye and Face Protection

Chemical safety goggles that

meet ANSI Z.87.1 standards. A

face shield should be worn

over goggles when there is a

significant risk of splashing.

Prevents contact with the eyes,

which can cause serious

irritation[1][2][3].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A

chemical-resistant lab coat

must be worn and fully

buttoned. Fully enclosed shoes

are required.

Protects against skin

irritation[1][2]. Gloves should

be inspected before use and

changed immediately if

contaminated[3][4].

Respiratory Protection

All handling should occur in a

well-ventilated area, preferably

a certified chemical fume hood.

If engineering controls are

insufficient or when handling

powders that may become

airborne, a NIOSH-approved

respirator is required.

Minimizes the risk of

respiratory tract irritation from

inhaling dust or vapors[1][2][3].

Operational and Disposal Plans
Safe Handling Protocol:

Preparation:

Designate a specific work area within a certified chemical fume hood.

Ensure the fume hood is functioning correctly before starting work.

Assemble all necessary equipment (e.g., spatulas, glassware, waste containers)

beforehand.
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Ensure an emergency eyewash station and safety shower are readily accessible[5].

Handling the Chemical:

Don all required PPE as specified in the table above.

Handle the substance carefully to avoid generating dust.

Avoid direct contact with the skin and eyes[5].

Do not eat, drink, or smoke in the laboratory area where the chemical is handled[2][6].

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Post-Handling:

Decontaminate the work surface and any used equipment.

Remove PPE in the correct order to prevent cross-contamination (e.g., gloves first, then

lab coat, then eye protection).

Dispose of all contaminated disposable materials as hazardous waste.

Spill and Disposal Plan:

Spill Cleanup:

For small spills, carefully sweep or scoop up the material and place it into a dedicated,

labeled hazardous waste container[5]. Avoid generating dust[5].

Ensure proper PPE is worn during cleanup.

Waste Disposal:

All waste materials contaminated with 4,5-Dihydrofuran-3-carboxylic acid must be

treated as hazardous chemical waste[5].

Collect solid waste in a clearly labeled, sealable container[3][5]. The label should include

the full chemical name and associated hazards[5].
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Do not dispose of this compound down the drain or in regular trash[4][5].

Arrange for disposal through a licensed hazardous waste disposal company in accordance

with all federal, state, and local environmental regulations[2][4][5].

Workflow for Handling 4,5-Dihydrofuran-3-
carboxylic acid
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Workflow for Safe Handling of 4,5-Dihydrofuran-3-carboxylic acid
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Caption: Workflow for the safe handling of 4,5-Dihydrofuran-3-carboxylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1296813?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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